Cas no 1558419-74-1 ((1-phenoxycyclopropyl)methanamine)

• Product Name: (1-phenoxycyclopropyl)methanamine
• CAS No: 1558419-74-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD26731586
• CID: 5243958
• PubChem ID: 22325118
• Update Time: 2025-05-25

(1-phenoxycyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 1-phenoxy-
• (1-phenoxycyclopropyl)methanamine

• MDL： MFCD26731586
• Inchi： 1S/C10H13NO/c11-8-10(6-7-10)12-9-4-2-1-3-5-9/h1-5H,6-8,11H2
• InChI Key： ATSRFYARIBSHBQ-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC=C2)(CN)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (1-phenoxycyclopropyl)methanamine

Introduction to (1-phenoxycyclopropyl)methanamine (CAS No. 1558419-74-1)

The compound (1-phenoxycyclopropyl)methanamine, identified by the CAS registry number 1558419-74-1, is a fascinating molecule with significant potential in the field of organic chemistry and drug discovery. This compound belongs to the class of cyclopropane derivatives, which have gained considerable attention due to their unique structural properties and biological activities. The molecule consists of a cyclopropane ring substituted with a phenoxymethyl group and an amine functional group, making it a versatile building block for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1-phenoxycyclopropyl)methanamine, leveraging innovative methodologies such as transition metal-catalyzed cyclopropanations and nucleophilic substitutions. These techniques not only enhance the yield and purity of the compound but also pave the way for its application in complex molecule construction. The integration of computational chemistry tools has further facilitated the understanding of its electronic structure, reactivity, and potential interactions with biological systems.

One of the most promising aspects of (1-phenoxycyclopropyl)methanamine lies in its potential as a lead compound in drug design. Cyclopropane-containing molecules are known for their ability to modulate enzyme activity and receptor binding, making them valuable candidates in therapeutic development. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its role in anti-cancer drug discovery. Additionally, its structural flexibility allows for further functionalization, enabling chemists to explore diverse pharmacophores and optimize bioavailability.

The synthesis of (1-phenoxycyclopropyl)methanamine involves a multi-step process that begins with the preparation of a phenol derivative, followed by its conversion into a suitable electrophile. This electrophile is then subjected to cyclopropanation using a strained alkene or metal-mediated methods. The resulting cyclopropane intermediate is subsequently modified to introduce the amine group, yielding the final product. The entire process is carefully optimized to ensure high stereochemical control and minimize side reactions.

In terms of applications, (1-phenoxycyclopropyl)methanamine has shown promise in materials science as well. Its rigid structure and ability to form hydrogen bonds make it a candidate for designing self-healing polymers and stimuli-responsive materials. Researchers have explored its use as a crosslinker in polymer networks, demonstrating enhanced mechanical properties under specific conditions. Furthermore, its compatibility with various functional groups makes it suitable for tailored material synthesis.

From an environmental standpoint, the synthesis and application of (1-phenoxycyclopropyl)methanamine are being evaluated for sustainability. Green chemistry principles are increasingly being incorporated into its production processes, such as using renewable feedstocks and minimizing waste generation. These efforts align with global initiatives to promote eco-friendly chemical practices while maintaining high standards of product quality.

In conclusion, (1-phenoxycyclopropyl)methanamine (CAS No. 1558419-74-1) stands out as a versatile and intriguing compound with broad implications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a key player in future research and development endeavors. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.